2-(diphenylphosphoryl)-N-(2-furylmethyl)ethanamine
Overview
Description
2-(diphenylphosphoryl)-N-(2-furylmethyl)ethanamine, also known as DFMA, is a chemical compound that has been studied extensively for its potential use in scientific research. DFMA is a synthetic compound that was first synthesized in the 1970s and has since been the subject of numerous studies due to its unique properties.
Mechanism of Action
The exact mechanism of action of 2-(diphenylphosphoryl)-N-(2-furylmethyl)ethanamine is not fully understood, but it is believed to act as a monoamine oxidase inhibitor, which results in increased levels of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. This increased activity of neurotransmitters is thought to be responsible for the antidepressant and anxiolytic effects of 2-(diphenylphosphoryl)-N-(2-furylmethyl)ethanamine.
Biochemical and Physiological Effects:
2-(diphenylphosphoryl)-N-(2-furylmethyl)ethanamine has been shown to have a variety of biochemical and physiological effects, including the ability to increase levels of neurotransmitters in the brain, increase blood pressure, and stimulate the release of hormones such as cortisol and prolactin. These effects have been studied extensively in animal models and have shown promising results for potential therapeutic use in humans.
Advantages and Limitations for Lab Experiments
2-(diphenylphosphoryl)-N-(2-furylmethyl)ethanamine has several advantages for use in laboratory experiments, including its ability to modulate neurotransmitter activity and its potential therapeutic applications. However, there are also limitations to its use, including its potential for toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several potential future directions for research on 2-(diphenylphosphoryl)-N-(2-furylmethyl)ethanamine, including further studies on its mechanism of action, its potential therapeutic applications, and its potential use in combination with other drugs for the treatment of mood disorders. Additionally, further research is needed to fully understand the safety and toxicity of 2-(diphenylphosphoryl)-N-(2-furylmethyl)ethanamine and to determine the optimal dosage and administration for potential therapeutic use.
Scientific Research Applications
2-(diphenylphosphoryl)-N-(2-furylmethyl)ethanamine has been used in a variety of scientific studies due to its ability to act as a neurotransmitter and modulate the activity of certain receptors in the brain. 2-(diphenylphosphoryl)-N-(2-furylmethyl)ethanamine has been shown to have potential applications in the treatment of depression, anxiety, and other mood disorders.
properties
IUPAC Name |
2-diphenylphosphoryl-N-(furan-2-ylmethyl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20NO2P/c21-23(18-9-3-1-4-10-18,19-11-5-2-6-12-19)15-13-20-16-17-8-7-14-22-17/h1-12,14,20H,13,15-16H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BBADOYXPEAFTBN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)P(=O)(CCNCC2=CC=CO2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20NO2P |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(diphenylphosphoryl)-N-(furan-2-ylmethyl)ethanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-cyclooctyl-3-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide](/img/structure/B4675010.png)
![2-[isopropyl(methyl)amino]ethyl 2-chlorobenzoate hydrochloride](/img/structure/B4675022.png)
![N-({[3-methoxy-4-(pentanoylamino)phenyl]amino}carbonothioyl)-2,4-dimethylbenzamide](/img/structure/B4675024.png)
![5-(4-methoxyphenyl)-N-methyl-N-[(1-methyl-1H-pyrazol-3-yl)methyl]-1H-pyrazole-3-carboxamide](/img/structure/B4675031.png)
![3-[(2,6-dichlorobenzyl)thio]-4-methyl-5-(1-naphthylmethyl)-4H-1,2,4-triazole](/img/structure/B4675032.png)
![ethyl 6-({[4-(difluoromethyl)-6-methyl-2-pyrimidinyl]thio}methyl)-1-ethyl-2-oxo-4-phenyl-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate](/img/structure/B4675045.png)
![N-[4-chloro-1-(3,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(2,5-dichlorophenyl)thiourea](/img/structure/B4675052.png)
![N-[3-(1-azepanyl)propyl]-2-bromobenzamide](/img/structure/B4675053.png)
![2-{[4,5-bis(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}-1-(4-ethoxyphenyl)ethanone](/img/structure/B4675080.png)
![3-(3,5-dichloro-2-methoxyphenyl)-N-[3-methoxy-4-(2-oxo-2H-chromen-3-yl)phenyl]acrylamide](/img/structure/B4675094.png)